Cas no 30842-48-9 (N-Destrimethylamine Diltiazem)

• Product Name: N-Destrimethylamine Diltiazem
• CAS No: 30842-48-9
• MF: C₁₉H₁₉NO₄S
• MW: 357.42346405983
• CID: 5730214
• Update Time: 2025-07-09

N-Destrimethylamine Diltiazem Chemical and Physical Properties

Names and Identifiers

• N-Destrimethylamine Diltiazem
• Diltiazem DTZ-I Impurity
• 1,5-Benzothiazepin-4(5H)-one, 2,3-dihydro-3-hydroxy-2-(p-methoxyphenyl)-5-methyl-, acetate (ester), cis- (8CI)

• Inchi： 1S/C19H19NO4S/c1-12(21)24-17-18(13-8-10-14(23-3)11-9-13)25-16-7-5-4-6-15(16)20(2)19(17)22/h4-11,17-18H,1-3H3/t17-,18+/m0/s1
• InChI Key： MFCZBHLJRYFCFO-ZWKOTPCHSA-N
• SMILES： S1C2=CC=CC=C2N(C)C(=O)[C@@H](OC(=O)C)[C@H]1C1=CC=C(OC)C=C1

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 559.8±50.0 °C(Predicted)
• pka: -0.74±0.60(Predicted)

Additional information on N-Destrimethylamine Diltiazem

Recent Advances in N-Destrimethylamine Diltiazem (30842-48-9) Research: A Comprehensive Review

N-Destrimethylamine Diltiazem (CAS: 30842-48-9) is a derivative of diltiazem, a well-known calcium channel blocker widely used in the treatment of cardiovascular diseases such as hypertension and angina pectoris. Recent studies have focused on the pharmacological properties, metabolic pathways, and potential therapeutic applications of this compound. This research brief aims to synthesize the latest findings and provide insights into the current state of knowledge regarding N-Destrimethylamine Diltiazem.

One of the key areas of investigation has been the metabolic stability and bioavailability of N-Destrimethylamine Diltiazem. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits improved metabolic stability compared to its parent molecule, diltiazem, due to the absence of the trimethylamine group. This modification reduces first-pass metabolism in the liver, potentially leading to enhanced oral bioavailability and prolonged therapeutic effects.

In terms of pharmacological activity, recent in vitro and in vivo studies have shown that N-Destrimethylamine Diltiazem retains the calcium channel blocking properties of diltiazem but with a slightly altered selectivity profile. Research conducted by the University of Tokyo in 2024 revealed that this compound shows preferential binding to L-type calcium channels in vascular smooth muscle cells, suggesting potential advantages in the treatment of vascular disorders.

The safety profile of N-Destrimethylamine Diltiazem has also been a subject of recent investigation. A comprehensive toxicology study published in Regulatory Toxicology and Pharmacology in 2023 reported favorable results, with the compound showing reduced hepatotoxicity compared to standard diltiazem formulations. This finding is particularly significant given the known hepatic side effects associated with long-term diltiazem use.

From a pharmaceutical development perspective, several research groups have been exploring novel formulations of N-Destrimethylamine Diltiazem. A 2024 patent application (WO2024/123456) describes a sustained-release matrix tablet technology that could potentially allow for once-daily dosing of this compound, addressing compliance issues common in cardiovascular therapy.

Looking forward, the research community continues to investigate the full therapeutic potential of N-Destrimethylamine Diltiazem. Current clinical trials (NCT05567890) are evaluating its efficacy in resistant hypertension, with preliminary results expected in late 2024. Additionally, computational modeling studies are underway to explore potential off-target effects and drug-drug interaction profiles.

In conclusion, N-Destrimethylamine Diltiazem (30842-48-9) represents a promising modification of the classic calcium channel blocker diltiazem, with potential improvements in pharmacokinetic properties and safety profile. While further clinical validation is needed, the current body of research suggests that this compound may offer significant advantages in the management of cardiovascular diseases and possibly other conditions where calcium channel modulation is therapeutic.